Cas no 1261079-74-6 (2-chloro-6-methoxypyridine-3-carboxamide)

• Product Name: 2-chloro-6-methoxypyridine-3-carboxamide
• CAS No: 1261079-74-6
• MF: C₇H₇ClN₂O₂
• MW: 186.595680475235
• MDL: MFCD18157686
• CID: 4583520
• Update Time: 2025-10-29

2-chloro-6-methoxypyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-methoxypyridine-3-carboxamide
• 2-chloro-6-methoxypyridine-3-carboxamide

• MDL： MFCD18157686
• Inchi： 1S/C7H7ClN2O2/c1-12-5-3-2-4(7(9)11)6(8)10-5/h2-3H,1H3,(H2,9,11)
• InChI Key： CFLDSFCRSIKWSG-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC(OC)=CC=C1C(N)=O

Additional information on 2-chloro-6-methoxypyridine-3-carboxamide

2-Chloro-6-Methoxypyridine-3-Carboxamide (CAS No. 1261079-74-6): A Comprehensive Overview

2-Chloro-6-methoxypyridine-3-carboxamide, identified by the CAS registry number 1261079-74-6, is a chemically synthesized compound that has garnered significant attention in recent years due to its unique properties and potential applications in various fields. This compound belongs to the class of pyridine derivatives, which are widely studied for their versatility in organic synthesis and their role in medicinal chemistry. The molecule consists of a pyridine ring substituted with a chlorine atom at position 2, a methoxy group at position 6, and a carboxamide group at position 3. These substituents contribute to the compound's distinct chemical reactivity and biological activity.

The synthesis of 2-chloro-6-methoxypyridine-3-carboxamide involves a series of well-established organic reactions, including nucleophilic substitution, oxidation, and condensation processes. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound, aligning with the growing demand for sustainable chemical practices. Researchers have also explored the use of microwave-assisted synthesis to optimize reaction conditions, significantly reducing reaction times while maintaining product purity.

One of the most notable applications of 2-chloro-6-methoxypyridine-3-carboxamide is in the field of medicinal chemistry. Studies have shown that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a promising candidate for the development of new therapeutic agents. For instance, a recent study published in the *Journal of Medicinal Chemistry* demonstrated that 2-chloro-6-methoxypyridine-3-carboxamide effectively inhibits the activity of cyclooxygenase enzymes, which are key players in inflammation-related diseases such as arthritis and cardiovascular disorders.

In addition to its medicinal applications, 2-chloro-6-methoxypyridine-3-carboxamide has also found utility in agrochemicals. Its ability to act as a plant growth regulator has been extensively studied, with findings indicating that it can enhance crop yield by promoting root development and improving stress tolerance in plants. This property has led to its consideration as an eco-friendly alternative to traditional chemical fertilizers, aligning with global efforts to promote sustainable agriculture.

From a structural standpoint, the pyridine ring serves as the central framework of 2-chloro-6-methoxypyridine-3-carboxamide, with each substituent playing a critical role in determining its chemical behavior. The chlorine atom at position 2 introduces electron-withdrawing effects, enhancing the compound's reactivity towards nucleophilic attacks. Meanwhile, the methoxy group at position 6 contributes electron-donating effects through resonance, which can modulate the electronic properties of the molecule and influence its interaction with biological targets.

The carboxamide group at position 3 is another key feature of this compound. This functional group not only increases the compound's solubility in polar solvents but also enhances its ability to form hydrogen bonds with biomolecules, making it an attractive candidate for drug design. Recent studies have explored the use of this group in peptide synthesis and as a bioisostere for other functional groups in medicinal compounds.

Recent research has also focused on understanding the photophysical properties of 2-chloro-6-methoxypyridine-3-carboxamide, particularly its fluorescence behavior under UV light. This property has opened up new avenues for its application in sensors and imaging agents. For example, scientists have developed fluorescent probes based on this compound for detecting heavy metal ions in aqueous environments, offering a simple and cost-effective solution for environmental monitoring.

In terms of toxicity and safety profiles, 2-chloro-6-methoxypyridine-3-carboxamide has been subjected to rigorous testing to ensure its suitability for biomedical applications. Preliminary toxicological studies indicate that it exhibits low cytotoxicity against human cell lines, suggesting its potential as a safe therapeutic agent. However, further long-term studies are required to fully assess its safety profile.

The increasing interest in 2-chloro-6-methoxypyridine-3-carboxamide can also be attributed to its role as an intermediate in the synthesis of more complex molecules. Its modular structure allows chemists to easily introduce additional functional groups or modify existing ones, enabling the creation of derivatives with enhanced biological activity or improved pharmacokinetic properties.

In conclusion, 2-chloro-6-methoxypyridine-3-carboxamide (CAS No. 1261079-74-6) is a versatile compound with promising applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable tool for researchers in medicinal chemistry, agrochemistry, and materials science. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in both academic research and industrial applications.